Cas no 36669-02-0 (1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate)

1,2-Dimethyl 3-hydroxybenzene-1,2-dicarboxylate is a specialized organic compound featuring a benzene ring substituted with two ester groups (methyl carboxylates) and a hydroxyl group at the 3-position. This structure imparts unique reactivity and solubility properties, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both ester and hydroxyl functionalities allows for selective modifications, facilitating further derivatization. Its stability under mild conditions and compatibility with common organic solvents enhance its utility in multi-step synthetic processes. The compound’s well-defined molecular architecture also supports applications in coordination chemistry and material science, where precise functional group placement is critical.
1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate structure
36669-02-0 structure
Product Name:1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
CAS No:36669-02-0
MF:C10H10O5
MW:210.183403491974
MDL:MFCD22490931
CID:1478544
PubChem ID:12223651
Update Time:2025-06-07

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 3-hydroxy-, dimethyl ester
    • dimethyl 3-hydroxybenzene-1,2-dicarboxylate
    • Dimethyl 3-hydroxyphthalate
    • 1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
    • 1,2-DIMETHYL 3-HYDROXYPHTHALATE
    • AKOS022649971
    • EN300-235503
    • DTXSID80481212
    • W16937
    • MFCD22490931
    • STR11245
    • Z1513804507
    • dimethyl3-hydroxyphthalate
    • F2147-1056
    • 3-hydroxyphthalic acid dimethyl ester
    • Q63392173
    • SCHEMBL157121
    • Benzene-1,2-dicarboxylic acid, 3-hydroxy, dimethyl ester
    • dimethyl 3-hydroxy-phthalate
    • CS-0061805
    • 3-hydroxy-benzene-1,2-dicarboxylic acid dimethyl ester
    • 36669-02-0
    • 3-Hydroxy-1,2-benzenedicarboxylic Acid Dimethyl Ester;3-Hydroxyphthalic Acid Dimethyl Ester
    • DB-086950
    • DTXCID80432022
    • MDL： MFCD22490931
    • Inchi： 1S/C10H10O5/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5,11H,1-2H3
    • InChI Key： BQGDDMMXPRJQHZ-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

  • Exact Mass: 210.0528
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Pricemore >>

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1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:36669-02-0)1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
Order Number:A1157386
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:39
Price ($):257.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:36669-02-0)1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
A1157386
Purity:99%
Quantity:1g
Price ($):257.0
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